Cas no 2171898-20-5 ({1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171898-20-5
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5567444
• PubChem ID: 165594849
• Update Time: 2025-07-09

{1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2171898-20-5
• EN300-1597060
• {[1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C13H22N4/c1-9(11-5-6-11)17-13(7-10-3-4-10)12(8-14-2)15-16-17/h9-11,14H,3-8H2,1-2H3
• InChI Key： OFPPIYZBIYVYQW-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CC1CC1)C(C)C1CC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No. 2171898-20-5: {1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS number 2171898-20-5, known as {1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a highly specialized organic compound with a complex structure. This molecule is characterized by its unique combination of a triazole ring system and cyclopropane substituents, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in various fields, including drug discovery and advanced materials science.

The molecular structure of this compound is particularly intriguing due to the presence of both cyclopropane and triazole moieties. The cyclopropane rings are known for their high strain energy and reactivity, making them valuable in organic synthesis. Meanwhile, the triazole ring system is a heterocyclic structure that is widely used in medicinal chemistry due to its ability to form hydrogen bonds and participate in various bioisosteric replacements. The combination of these features makes this compound a promising candidate for exploring novel chemical reactions and bioactive agents.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including click chemistry and transition-metal catalyzed reactions, to efficiently construct the triazole core. These methods have not only improved the yield but also enhanced the purity of the final product. Furthermore, computational studies have been conducted to understand the electronic properties and reactivity of this compound at the molecular level.

In terms of applications, this compound has shown potential in the development of new drug candidates. Its unique structure allows for interactions with various biological targets, such as enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, suggesting its role in anticancer drug design. Additionally, its ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and materials science.

The stability and reactivity of {1-(1-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine} under different conditions have also been investigated. Experimental data indicate that the compound is relatively stable under ambient conditions but can undergo specific transformations under controlled thermal or photochemical stimuli. These findings are crucial for understanding its behavior in real-world applications.

In conclusion, CAS No. 2171898-20-5 represents a cutting-edge compound with significant potential in multiple scientific domains. Its intricate structure and versatile properties make it a valuable tool for researchers exploring new frontiers in organic chemistry and pharmacology. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.